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Compound of Interest

Compound Name: DL-threo-Chloramphenicol-d5

Cat. No.: B11927907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various Solid-Phase Extraction (SPE)

cartridges for the analysis of chloramphenicol in different matrices. The selection of an

appropriate SPE cartridge is critical for achieving high recovery, minimizing matrix effects, and

ensuring sensitive and reliable quantification of this broad-spectrum antibiotic. This document

summarizes performance data from various studies, details experimental protocols, and

provides a visual representation of the typical SPE workflow.

Performance Data of Different SPE Cartridges
The following table summarizes the performance of several common SPE cartridges for

chloramphenicol extraction, including recovery rates, relative standard deviation (RSD), and

limits of quantification (LOQ) or detection (LOD). These parameters are crucial for evaluating

the effectiveness and reliability of each cartridge type for specific applications.
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SPE
Cartridge
Type

Sorbent
Type

Matrix
Recovery
(%)

RSD (%) LOQ/LOD Citation

AFFINIMIP

® SPE

Molecularly

Imprinted

Polymer

Honey > 90% -
0.3 µg/kg

(LOQ)
[1]

Agilent

Bond Elut

Plexa PCX

Polymeric

Cation

Exchanger

Royal Jelly,

Honey
- - - [2]

Agilent

SampliQ™

OPT

- Honey - - - [3]

CHROMAB

OND® HR-

X / HLB

Hydrophilic

-Lipophilic

Balanced

Polymer

Honey 86.8 ± 4.4 < 5 - [3][4]

Copure®

C18

Octadecyl

Silica

Beef,

Chicken,

Fish,

Shrimp

- - - [5]

Macherey-

Nagel

CHROMAB

OND® HR-

X

- Honey - - - [3]

Oasis™

HLB

Hydrophilic

-Lipophilic

Balanced

Polymer

Honey - - - [3]

Oasis™

MCX

Mixed-

Mode

Cation

Exchange

- - - - [6]
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Oasis

PRiME

HLB

Hydrophilic

-Lipophilic

Balanced

Polymer

Plasma 87.4% -
1.25 ng/mL

(LOD)
[7]

Sep-pak

C18

Octadecyl

Silica
Various

92.1% -

107.1%

4.4% -

11.0%
- [6]

XAD-16

Resin

Macroporo

us Resin

Surface

Water,

Sewage

96% -

108%
< 6.8% - [8]

Immunoaffi

nity

Chromatog

raphy (IAC)

Antibody-

based

Water,

Skimmed

Milk, Urine,

Honey

88% -

124%
-

0.1 µg/L

(LOQ)
[9]

Molecular

Imprinted

Polymers

(MIP)

Polymer

Water,

Skimmed

Milk, Urine

91% -

124%
-

0.1 µg/L

(LOQ)
[9]

Experimental Protocols
Detailed methodologies are essential for replicating experimental results and adapting them to

different laboratory settings. Below are the experimental protocols for some of the cited SPE

cartridges.

AFFINIMIP® SPE Chloramphenicol Protocol (Honey
Matrix)[1]

Sample Preparation: Dissolve 10g of honey in 10mL of deionized water. Mix under magnetic

stirring for 10 minutes.

Conditioning: Condition the AFFINIMIP® SPE cartridge with 1 mL of ultrapure water, followed

by 1 mL of (0.5% Acetic Acid in water)/Acetonitrile (95/5, v/v).
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Loading: Load 1 mL of the prepared honey solution onto the cartridge at a rate of 1-2 drops

per second.

Washing: Wash the cartridge with 2 mL of 1% NH3 in water.

Drying: Dry the cartridge for a few seconds under vacuum.

Elution: Elute the chloramphenicol with 2 mL of methanol.

Post-Elution: Evaporate the eluate to dryness and reconstitute in the mobile phase for

analysis.

CHROMABOND® HLB Protocol (Honey Matrix)[4]
Sample Preparation: To 5 g of honey, add 1 mL of an internal standard solution (5 ng/mL

chloramphenicol-d5). Shake vigorously for 30 seconds. Add 15 mL of ethyl acetate and

shake again for 30 seconds. Centrifuge at 3000 rpm for 10 minutes. Transfer 12 mL of the

supernatant to a new tube and evaporate to dryness under a nitrogen stream at 40 °C.

Reconstitute the residue in 10 mL of water.

Conditioning: Condition the CHROMABOND® HLB cartridge (3 mL, 200 mg) with 3 mL of

methanol.

Loading: Load 9 mL of the reconstituted sample at a flow rate of 3 mL/min.

Washing: Wash the cartridge with 10 mL of ultrapure water at a flow rate of 3 mL/min.

Drying: Dry the cartridge for 5 minutes under vacuum.

Elution: Elute the chloramphenicol with 5 mL of ethyl acetate/methanol (80:20, v/v).

Agilent Bond Elut Plexa PCX Protocol (Royal
Jelly/Honey Matrix)[2]

Sample Preparation (Royal Jelly): Weigh 2 g of royal jelly, add 0.25 g of trypsin and 2 mL of

water. Shake for 2 hours at 40 °C in the dark. Add 8 mL of acetonitrile with 2% ammonium

hydroxide, vortex for 1 minute, and centrifuge. Dry the supernatant with N2 at 40 °C until

only water remains. Adjust the volume to 5 mL with pure water.
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Sample Preparation (Honey): Mix 5 g of honey with 20 mL of pure water, vortex, and

centrifuge. The supernatant is ready for cleanup.

Conditioning & Equilibration: Condition and equilibrate the Bond Elut Plexa PCX cartridge

with methanol and water.

Loading: Load the prepared sample at a rate of >3 seconds/drop.

Washing: Wash the cartridge with 4 mL of warm water three times.

Drying: Dry the cartridge for 1 minute under vacuum.

Elution: Elute with 4 mL of methanol with 8% ammonium hydroxide twice.

Post-Elution: Dry the eluent under N2 and reconstitute with 1 mL of 10% ACN/90% water.

C18 SPE Protocol (Chicken Matrix)[10]
Sample Preparation: Homogenize 3 g of minced chicken tissue with 4 mL of PBS. Add 1 mL

of sodium chloride solution and mix. Add 4 mL of acetonitrile, vortex, and sonicate for 10

minutes. Centrifuge and transfer the supernatant to a new tube. Add 10 mL of water and 10

mL of hexane, and shake gently. Discard the upper hexane layer. Add 8 mL of ethyl acetate,

mix, and centrifuge. Transfer the organic layer to a new tube and evaporate to dryness at 65

°C under nitrogen. Reconstitute the residue in 5 mL of water.

SPE Cleanup: Carry out the SPE using a C18 cartridge (details on conditioning, washing,

and elution not fully specified in the abstract).

Post-Elution: Evaporate the eluant at 65 °C under a stream of nitrogen and reconstitute the

sample residue in 100 µL of 50% methanol for analysis.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the solid-phase extraction of

chloramphenicol from a sample matrix prior to analytical determination.
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Caption: Generalized workflow for chloramphenicol analysis using SPE.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11927907?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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